Cas no 1171125-06-6 (Methyl 2-bromo-4-ethylthiazole-5-carboxylate)

Methyl 2-bromo-4-ethylthiazole-5-carboxylate is a brominated thiazole derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a reactive bromo substituent at the 2-position and an ester group at the 5-position—make it a versatile building block for constructing complex heterocyclic frameworks. The ethyl group at the 4-position enhances steric and electronic properties, facilitating selective functionalization. This compound is particularly valuable in medicinal chemistry for the development of thiazole-based bioactive molecules. High purity and consistent reactivity ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Suitable for research and industrial applications requiring precise molecular modifications.

Methyl 2-bromo-4-ethylthiazole-5-carboxylate structure

1171125-06-6 structure

Product Name:Methyl 2-bromo-4-ethylthiazole-5-carboxylate

CAS No:1171125-06-6

MF:C₇H₈BrNO₂S

MW:250.112919807434

CID:4820457

Update Time:2025-06-14

Methyl 2-bromo-4-ethylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-4-ethylthiazole-5-carboxylate
- methyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate
- Inchi： 1S/C7H8BrNO2S/c1-3-4-5(6(10)11-2)12-7(8)9-4/h3H2,1-2H3
- InChI Key： XNVOHCZCCNHFSS-UHFFFAOYSA-N
- SMILES： BrC1=NC(=C(C(=O)OC)S1)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 179
XLogP3: 3
Topological Polar Surface Area: 67.4

Methyl 2-bromo-4-ethylthiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059004701-1g	Methyl 2-bromo-4-ethylthiazole-5-carboxylate	1171125-06-6	95%	1g	$442.38	2023-09-04
Chemenu	CM319961-1g	Methyl 2-bromo-4-ethylthiazole-5-carboxylate	1171125-06-6	95%	1g	$389	2021-08-18
Chemenu	CM319961-1g	Methyl 2-bromo-4-ethylthiazole-5-carboxylate	1171125-06-6	95%	1g	$458	2022-12-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612451-1g	Methyl 2-bromo-4-ethylthiazole-5-carboxylate	1171125-06-6	98%	1g	￥5614.00	2024-08-09

Methyl 2-bromo-4-ethylthiazole-5-carboxylate Related Literature

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Additional information on Methyl 2-bromo-4-ethylthiazole-5-carboxylate

Comprehensive Guide to Methyl 2-bromo-4-ethylthiazole-5-carboxylate (CAS No. 1171125-06-6): Properties, Applications, and Industry Insights

Methyl 2-bromo-4-ethylthiazole-5-carboxylate (CAS No. 1171125-06-6) is a specialized thiazole derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-ethylthiazole structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₇H₈BrNO₂S, highlights a balanced combination of reactivity and stability, making it valuable for constructing complex heterocyclic frameworks.

In recent years, the demand for thiazole-based compounds has surged due to their broad biological activities, including antimicrobial and anti-inflammatory properties. Researchers frequently search for "synthetic routes for Methyl 2-bromo-4-ethylthiazole-5-carboxylate" or "applications of bromo-substituted thiazoles," reflecting growing interest in its utility. The compound’s carboxylate ester group enhances solubility, facilitating its use in coupling reactions and drug design.

From an industrial perspective, Methyl 2-bromo-4-ethylthiazole-5-carboxylate is pivotal in developing crop protection agents and pharmaceutical intermediates. Its ethylthiazole moiety is particularly notable for modulating electronic effects in molecular scaffolds, a topic often explored in "structure-activity relationship (SAR) studies." Innovations in green chemistry have also spurred inquiries into "eco-friendly synthesis of 1171125-06-6," aligning with global sustainability trends.

Analytical techniques like HPLC and NMR spectroscopy are essential for quality control of this compound. Laboratories prioritize "purity standards for CAS 1171125-06-6" to ensure reproducibility in downstream applications. Furthermore, the compound’s crystalline form and storage stability are critical considerations for long-term usability.

Emerging research areas, such as "thiazoles in medicinal chemistry" and "halogenated heterocycles in drug discovery," underscore the enduring importance of this chemical. As regulatory landscapes evolve, compliance with "REACH and FDA guidelines" for Methyl 2-bromo-4-ethylthiazole-5-carboxylate remains a key focus for manufacturers and end-users alike.